Cas no 42754-13-2 (1-Bromopentan-3-one)

• Product Name: 1-Bromopentan-3-one
• CAS No: 42754-13-2
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 2638032
• PubChem ID: 14974705
• Update Time: 2025-05-25

1-Bromopentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-bromopentan-3-one
• DTXSID20566350
• 3-bromo-a-methyl-2-butanone
• DTXCID20517125
• EN300-7581866
• 42754-13-2
• SCHEMBL2001325
• 1-Bromopentan-3-one

• Inchi： 1S/C5H9BrO/c1-2-5(7)3-4-6/h2-4H2,1H3
• InChI Key： XUXWCNMKDZBRPM-UHFFFAOYSA-N
• SMILES： BrCCC(CC)=O

Computed Properties

• Exact Mass: 163.98368Da
• Monoisotopic Mass: 163.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 61.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Bromopentan-3-one

Chemical Profile of 1-Bromopentan-3-one (CAS No. 42754-13-2)

1-Bromopentan-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 42754-13-2, is a significant organic compound widely utilized in synthetic chemistry and pharmaceutical research. This molecule, characterized by a bromine substituent on a five-carbon ketone backbone, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and fine chemicals.

The structural motif of 1-Bromopentan-3-one consists of a five-carbon chain with a carbonyl group at the third carbon and a bromine atom at the first carbon. This configuration imparts unique reactivity, making it a valuable building block for organic transformations such as nucleophilic substitution, Grignard reactions, and cross-coupling processes. The presence of both the bromine atom and the ketone group allows for selective functionalization, enabling chemists to construct diverse molecular architectures efficiently.

In recent years, 1-Bromopentan-3-one has garnered attention in the pharmaceutical industry due to its role in synthesizing bioactive compounds. For instance, researchers have leveraged this intermediate to develop novel heterocyclic scaffolds, which are prevalent in many therapeutic agents. The bromine atom facilitates further modifications via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex drug molecules with improved pharmacological properties.

One notable application of 1-Bromopentan-3-one is in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The ability to introduce diverse substituents at strategic positions along the carbon chain allows for fine-tuning of binding interactions with target proteins. Recent studies have demonstrated its utility in generating potent inhibitors of tyrosine kinases, where structural modifications derived from this intermediate enhance selectivity and reduce off-target effects.

Moreover, 1-Bromopentan-3-one has been explored in the development of antimicrobial agents. The combination of a brominated ketone with a branched alkyl chain provides a scaffold that can interact with bacterial enzymes or cell membranes effectively. Researchers have reported its incorporation into novel antibiotics that exhibit promising activity against resistant bacterial strains. The versatility of this compound underscores its importance as a synthetic tool in addressing emerging infectious diseases.

The chemical properties of 1-Bromopentan-3-one also make it valuable in materials science applications. For example, it has been used to synthesize polymers with tailored properties for use in coatings, adhesives, and specialty plastics. The reactivity of the bromine atom allows for polymerization or copolymerization with other monomers, yielding materials with enhanced durability or functionality.

In academic research, 1-Bromopentan-3-one continues to be a subject of investigation due to its potential in catalytic systems. Its role as a ligand or substrate in transition metal catalysis has been studied extensively. Researchers have explored its use in asymmetric synthesis, where chiral auxiliaries or catalysts can be employed to achieve enantioselective transformations. This work contributes to the broader goal of developing more sustainable and efficient synthetic methodologies.

The industrial production of 1-Bromopentan-3-one typically involves the bromination of pentan-3-one or related precursors under controlled conditions. Advances in catalytic processes have improved yields and reduced byproduct formation, making it more cost-effective for large-scale applications. Such improvements are essential for meeting the growing demand from pharmaceutical and chemical industries.

Future research directions involving 1-Bromopentan-3-one may focus on expanding its utility in drug discovery and green chemistry initiatives. Innovations such as biocatalytic approaches or flow chemistry techniques could further enhance its synthesis and application scope. The continued exploration of this compound promises to yield new insights into molecular design and functional material development.